Cas no 119730-89-1 (Baohuoside VII)

Baohuoside VII Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-
• Baohuoside VII
• 3-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
• 4H-1-Benzopyran-4-one,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy...
• 4H-1-Benzopyran-4-one,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methy
• 3-[(6-Deoxy-4-O-beta-D-glucopyranosyl-alpha-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• 3,5,7-(Trihydroxy)-4'-methoxyl-8-prenylflavone-3-O-rhamnopyranosyl(4-1)-glucopyranoside
• 4H-1-Benzopyran-4-one, 3-((6-deoxy-4-O-beta-D-glucopyranosyl-alpha-L-mannopyranosyl)oxy)-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-butenyl)-
• 3-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-meth
• HY-N2290
• CS-0019618
• 119730-89-1
• DTXSID90152562
• FS-7114
• AKOS037515075
• BaohuosideVII
• DTXCID2075053
• 3,5,7-(Trihydroxy)-4'-methoxyl-8-prenylflavone-3-O-rhamnopyranosyl(4--1)-glucopyranoside
• 3-{[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chromen-4-one
• DA-61495
• 3-((2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
• +Expand

• InChIKey： VCWUZNQATFVWGL-ITFJRHMYSA-N
• Inchi： 1S/C33H40O15/c1-13(2)5-10-17-18(35)11-19(36)21-23(38)31(29(46-30(17)21)15-6-8-16(43-4)9-7-15)48-32-27(42)25(40)28(14(3)44-32)47-33-26(41)24(39)22(37)20(12-34)45-33/h5-9,11,14,20,22,24-28,32-37,39-42H,10,12H2,1-4H3/t14-,20+,22+,24-,25-,26+,27+,28-,32-,33-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]([H])(C([H])([H])[H])O[C@]([H])([C@@]([H])([C@]1([H])O[H])O[H])OC1C(C2=C(C([H])=C(C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=C2OC=1C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 676.236721g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 9
• Monoisotopic Mass: 676.236721g/mol
• Monoisotopic Mass: 676.236721g/mol
• Topological Polar Surface Area: 234Ų
• Heavy Atom Count: 48
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 676.7

Experimental Properties

• LogP: 0.41900
• PSA: 238.20000
• Refractive Index: 1.679
• Boiling Point: 933.3°Cat760mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 295.8°C
• Solubility: Insuluble (6.1E-3 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Flavonoids